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Compound of Interest

Compound Name: (S,R)-S63845

Cat. No.: B8081686 Get Quote

For laboratory professionals engaged in pioneering research, the safe handling and disposal of

chemical compounds is paramount. This guide provides detailed procedures for the proper

disposal of (S,R)-S63845, a selective MCL-1 inhibitor, ensuring the safety of personnel and the

protection of the environment. Adherence to these protocols is critical for maintaining a safe

and compliant laboratory setting.

Immediate Safety and Handling Precautions
Before initiating any disposal procedures for (S,R)-S63845, it is imperative to consult your

institution's Environmental Health and Safety (EHS) office for specific guidelines. While some

safety data sheets (SDS) may not classify the substance as hazardous under the Globally

Harmonized System (GHS), it is best practice to treat all research chemicals, including their

isomers, as potentially hazardous waste[1].

Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety glasses,

a lab coat, and chemical-resistant gloves, when handling (S,R)-S63845 in either solid or

solution form.

Spill Management: In the event of a spill, contain the substance using an inert absorbent

material. The contaminated absorbent should then be collected and disposed of as hazardous

waste[2].

Quantitative Data Summary for (S,R)-S63845
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The following table summarizes key quantitative data relevant to the handling and storage of

S63845, the active isomer of (S,R)-S63845. This information is critical for preparing solutions

and managing stock.

Property Value Source

Solubility

Insoluble in H2O; ≥20 mg/mL

in MeOH; ≥41.45 mg/mL in

DMSO; 30 mg/mL in DMF; 30

mg/mL in Ethanol

[3][4]

Storage (Solid) Store at -20°C [3]

Storage (Solutions)

-80°C for up to 6 months;

-20°C for up to 1 month.

Protect from light.

Stability ≥ 4 years when stored at -20°C

Step-by-Step Disposal Procedures
The proper disposal of (S,R)-S63845 and associated waste is a critical component of

laboratory safety. The following step-by-step guide outlines the correct procedures for different

forms of waste.

Unused or Expired Solid Compound:
Container: Keep the solid (S,R)-S63845 in its original, clearly labeled container where

possible. If the original container is not available, use a new, sealable container and label it

clearly with the full chemical name and any known hazards.

Labeling: The container must be labeled as "Hazardous Waste" and include the full chemical

name.

Disposal: Contact your institution's EHS office to arrange for pickup and disposal by a

licensed hazardous waste contractor.

Liquid Waste (Solutions):
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Collection: Solutions of (S,R)-S63845, typically in solvents like DMSO, should be collected in

a dedicated, sealed, and chemically compatible waste container.

Labeling: Clearly label the waste container as "Hazardous Waste" and specify the contents,

including "(S,R)-S63845" and the solvent used (e.g., "DMSO Waste with (S,R)-S63845").

Prohibition: Never dispose of solutions containing (S,R)-S63845 down the drain.

Contaminated Labware:
Solid Waste: Disposable items such as pipette tips, gloves, and vials that have come into

contact with (S,R)-S63845 should be collected in a designated hazardous waste bag or

container.

Empty Containers: Thoroughly rinse empty containers that held (S,R)-S63845. The first rinse

should be collected as hazardous liquid waste. Subsequent rinses may be disposed of as

regular waste, pending your institution's specific guidelines.

Cell Culture Waste:
Media: All cell culture media containing (S,R)-S63845 must be collected as liquid hazardous

waste.

Plates and Flasks: Cell culture plates and flasks should be treated as contaminated solid

waste.

Experimental Protocol: In Vitro Apoptosis Assay
To determine the apoptotic effects of (S,R)-S63845's active isomer, S63845, researchers can

perform a sub-G1 assay.

Cell Seeding: Seed cancer cell lines (e.g., HH and HuT-78) in appropriate culture plates.

Treatment: Treat the cells with varying concentrations of S63845 (e.g., 0.25, 0.5, and 1.0 µM)

for 24 and 48 hours.

Cell Harvesting: After the incubation period, harvest the cells.
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Staining: Stain the cells with a fluorescent DNA dye, such as propidium iodide.

Flow Cytometry: Analyze the cell cycle distribution using a flow cytometer. Apoptotic cells will

appear in the sub-G1 phase.

Data Analysis: Quantify the percentage of cells in the sub-G1 phase to determine the rate of

apoptosis.

Visualizing the Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of (S,R)-
S63845 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. cdn.caymanchem.com [cdn.caymanchem.com]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b8081686?utm_src=pdf-body-img
https://www.benchchem.com/product/b8081686?utm_src=pdf-custom-synthesis
https://cdn.caymanchem.com/cdn/msds/21131m.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8081686?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


2. benchchem.com [benchchem.com]

3. apexbt.com [apexbt.com]

4. caymanchem.com [caymanchem.com]

To cite this document: BenchChem. [Essential Guide to the Proper Disposal of (S,R)-
S63845]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8081686#s-r-s63845-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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